Cas no 122412-14-0 ((-)-epigallocatechin 3-O-caffeoate)

• Product Name: (-)-epigallocatechin 3-O-caffeoate
• CAS No: 122412-14-0
• MF: C₂₄H₂₀O₁₀
• MW: 468.409607887268
• CID: 1995788
• Update Time: 2025-04-21

(-)-epigallocatechin 3-O-caffeoate Chemical and Physical Properties

Names and Identifiers

• (-)-epigallocatechin 3-O-caffeoate

• Inchi： 1S/C24H20O10/c25-13-8-16(27)14-10-21(33-22(31)4-2-11-1-3-15(26)17(28)5-11)24(34-20(14)9-13)12-6-18(29)23(32)19(30)7-12/h1-9,21,24-30,32H,10H2/b4-2+
• InChI Key： BNLVODKLELGOBT-DUXPYHPUSA-N
• SMILES： OC1C=C2C(CC(C(C3C=C(O)C(O)=C(O)C=3)O2)OC(/C=C/C2C=C(O)C(O)=CC=2)=O)=C(O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• XLogP3: 2.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols